Cas no 1563531-47-4 (4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole)

4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 4-position and a methyl group at the 3-position. The tetrahydro-2H-pyran-4-yl moiety at the 1-position enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound is particularly useful in the development of pharmacologically active molecules due to its structural versatility and reactivity. Its well-defined molecular structure allows for precise modifications, facilitating applications in drug discovery and agrochemical research. High purity and stability under standard conditions further underscore its utility in synthetic workflows.

4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole structure

1563531-47-4 structure

Product Name:4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole

CAS No:1563531-47-4

MF:C₉H₁₃BrN₂O

MW:245.116321325302

MDL:MFCD22381940

CID:4701983

Update Time:2025-06-07

4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole
- 4-Bromo-3-methyl-1-(oxan-4-yl)-1h-pyrazole
- MDL： MFCD22381940
- Inchi： 1S/C9H13BrN2O/c1-7-9(10)6-12(11-7)8-2-4-13-5-3-8/h6,8H,2-5H2,1H3
- InChI Key： WFWOJNRIRMVBOG-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C=1)C1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 173
Topological Polar Surface Area: 27

4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Pricemore >>

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Alichem	A049004051-1g	4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole	1563531-47-4	97%	1g	621.00 USD	2021-05-31
Alichem	A049004051-5g	4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole	1563531-47-4	97%	5g	1,974.78 USD	2021-05-31
Chemenu	CM506619-1g	4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole	1563531-47-4	98%	1g	$463	2023-03-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT2415-1g	4-bromo-3-methyl-1-tetrahydropyran-4-yl-pyrazole	1563531-47-4	97%	1g	￥2640.0	2024-04-23
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